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Compound of Interest

Compound Name: 2,6-Dimethoxybenzylamine

CAS No.: 20781-22-0

Cat. No.: B1305119

Get Quote

This guide provides a comprehensive technical overview of 2,6-Dimethoxybenzylamine, a

versatile building block in modern organic synthesis and medicinal chemistry. Intended for

researchers, scientists, and professionals in drug development, this document delves into its

chemical identity, synthesis, analytical characterization, applications, and safety protocols,

grounded in established scientific principles and practices.

Core Chemical Identity
2,6-Dimethoxybenzylamine is an aromatic amine distinguished by a benzylamine core with

two methoxy groups positioned at the ortho-positions of the phenyl ring.[1] This specific

substitution pattern imparts unique steric and electronic properties that are leveraged in various

synthetic strategies.

The definitive identifier for this compound is its Chemical Abstracts Service (CAS) Registry

Number.

CAS Number:20781-22-0[1][2][3][4]
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This unique numerical identifier is assigned to only this chemical substance, ensuring

unambiguous identification in literature, patents, and chemical inventories.

Physicochemical and Computed Properties
A summary of key properties is essential for experimental design, including reaction setup,

purification, and safety considerations. The data below has been aggregated from various

chemical databases.

Property Value Source

Molecular Formula C₉H₁₃NO₂ [2][5]

Molecular Weight 167.21 g/mol [1][2][5]

InChI Key
XEKGMBAKVJAVAZ-

UHFFFAOYSA-N
[1][2]

SMILES COc1cccc(OC)c1CN [2]

Normal Melting Point (Tfus) 370.37 K [2]

Normal Boiling Point (Tboil) 559.33 K [2]

Octanol/Water Partition Coeff.

(logP)
1.163 [2]

Water Solubility (logWS) -2.02 (in mol/l) [2]

Synthesis and Manufacturing
The synthesis of 2,6-Dimethoxybenzylamine typically proceeds from commercially available

2,6-dimethoxybenzoic acid. The rationale behind this multi-step synthesis involves converting

the carboxylic acid, which is a stable starting material, into a more reactive intermediate that

can be readily converted to the desired amine.

A common synthetic route involves the reduction of an intermediate such as a nitrile or an

amide, or the reductive amination of the corresponding aldehyde. However, a frequently cited

pathway involves the formation of a benzyl halide intermediate.[1] For instance, the synthesis

of the unstable 2,6-dimethoxybenzyl bromide has been achieved through the reaction of 2,6-
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dimethoxybenzyl alcohol with phosphorus tribromide.[1][6] This reactive bromide can then be

converted to the amine.

Below is a generalized workflow for a laboratory-scale synthesis.

Step 1: Reduction of Carboxylic Acid

Step 2: Halogenation

Step 3: Amination

Step 4: Purification

2,6-Dimethoxybenzoic Acid

2,6-Dimethoxybenzyl Alcohol

  LiAlH₄ or similar reducing agent

2,6-Dimethoxybenzyl Bromide
(Unstable Intermediate)

  PBr₃ in Et₂O @ 0°C

2,6-Dimethoxybenzylamine

  Ammonia source
(e.g., NH₃, Urotropine)

Purified Product

  Column Chromatography / Distillation

Click to download full resolution via product page

Caption: Generalized synthetic workflow for 2,6-Dimethoxybenzylamine.
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Analytical Characterization
Confirming the identity and purity of 2,6-Dimethoxybenzylamine is critical. Standard analytical

techniques are employed, and the expected results are dictated by the molecule's structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the methoxy

protons (-OCH₃), the methylene protons (-CH₂-), the amine protons (-NH₂), and the

aromatic protons on the phenyl ring. The symmetry of the 2,6-disubstitution influences the

appearance of the aromatic signals.

¹³C NMR: The carbon NMR will show characteristic peaks for the methoxy, methylene, and

aromatic carbons. The chemical shifts provide clear evidence of the carbon framework.[6]

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands. Key

peaks would include N-H stretching vibrations for the primary amine, C-H stretches for the

aromatic and aliphatic groups, C-O stretches for the methoxy ethers, and C=C stretches for

the aromatic ring.[6][7][8]

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the

elemental composition by providing a highly accurate mass-to-charge ratio of the molecular

ion, corresponding to the formula C₉H₁₃NO₂.[6]

Applications in Research and Drug Development
The utility of 2,6-Dimethoxybenzylamine stems from its unique structural features, making it a

valuable scaffold and building block in several areas of chemical and pharmaceutical research.

[1]

Scaffold for Pharmacologically Active Compounds
The 2,6-dimethoxybenzyl moiety is a recognized pharmacophore in medicinal chemistry.[1]

This compound serves as a crucial starting material for synthesizing a diverse range of

biologically active molecules. Its derivatives have been investigated for various therapeutic

applications.
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One notable area of research is the development of enzyme inhibitors. A study detailed the

synthesis of a series of 2,6-disubstituted benzylamine derivatives, including structures based

on 2,6-Dimethoxybenzylamine, and evaluated their potential as selective inhibitors of copper

amine oxidases (CAOs).[1][9] These enzymes are involved in important cellular processes, and

their inhibition is a target for therapeutic intervention.[9] The synthesized compounds were

found to be reversible inhibitors, with their activity influenced by the nature of the substituents.

[9]

Amine Protecting Group Chemistry
In complex multi-step organic synthesis, the protection of reactive functional groups like amines

is a fundamental strategy. The 2,6-dimethoxybenzyl (DMB) group, which can be introduced

using a precursor like 2,6-dimethoxybenzaldehyde, is an effective protecting group for amines.

[10] The electron-donating nature of the two ortho-methoxy groups facilitates the cleavage of

the C-N bond under specific, often mild acidic or oxidative conditions, allowing for selective

deprotection.[10]

Experimental Protocol: Oxidative Deprotection of a DMB-Protected Amine

This protocol describes a common method for cleaving the N-(2,6-dimethoxybenzyl) group. The

choice of an oxidative method is advantageous as it often proceeds under neutral or mildly

acidic conditions, preserving other acid-labile groups.

Dissolution: Dissolve the N-(2,6-dimethoxybenzyl) protected amine (1.0 equivalent) in a

suitable solvent such as a mixture of dichloromethane and water (e.g., 10:1 v/v).[10]

Reagent Addition: Add 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) (1.2-1.5

equivalents) to the solution at room temperature.[10] The causality here is that DDQ acts as

an oxidant, selectively attacking the electron-rich DMB group.

Reaction Monitoring: Stir the reaction vigorously. The progress is monitored by Thin-Layer

Chromatography (TLC) until the starting material is consumed (typically 1-3 hours).[10] A

color change is often observed.

Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium

bicarbonate. Separate the organic layer and extract the aqueous phase with

dichloromethane.[10]
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Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium

sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by

silica gel column chromatography to yield the deprotected amine.[10]

Protection

Deprotection

Primary/Secondary
Amine (R-NH₂)

N-(2,6-Dimethoxybenzyl)
Protected Amine

  Reductive Amination
(e.g., NaBH(OAc)₃)

2,6-Dimethoxy-
benzaldehyde

  Reductive Amination
(e.g., NaBH(OAc)₃)

Deprotected
Amine (R-NH₂)

  Oxidative Cleavage (DDQ)
or Acidic Conditions (TFA)

Click to download full resolution via product page

Caption: Protection & deprotection workflow using the DMB group.

Safety, Handling, and Storage
Proper handling of 2,6-Dimethoxybenzylamine is crucial due to its hazardous nature.

Information aggregated from safety data sheets (SDS) indicates it is a corrosive substance.[5]

[11]

GHS Hazard Classification:

Pictograms:

Corrosion: Danger

Hazard Statements:

H314: Causes severe skin burns and eye damage.[5][11][12]

H335: May cause respiratory irritation.[5]

Precautionary Statements:
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P260: Do not breathe dust/fume/gas/mist/vapors/spray.[11]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[12]

P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[11][12]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water.[13]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[13]

P310: Immediately call a POISON CENTER or doctor/physician.[11][13]

Handling and Storage Protocol
Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood, to prevent dispersion of dust or vapors.[11][13]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, a lab coat, and safety goggles or a face shield.[11][12]

Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.

[11][13] Some suppliers recommend storing in a refrigerator and under an inert gas

atmosphere.[13] Store locked up.[11][13]

Incompatibilities: Avoid contact with strong oxidizing agents.[11]

Conclusion
2,6-Dimethoxybenzylamine (CAS No. 20781-22-0) is more than just a chemical reagent; it is

a strategic tool for molecular design. Its distinct substitution pattern provides a foundation for

creating novel therapeutics, particularly enzyme inhibitors, and offers a reliable solution for

amine protection in the synthesis of complex organic molecules. A thorough understanding of

its properties, synthesis, and handling protocols, as outlined in this guide, is essential for its

safe and effective application in the laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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